11-(4-hydroxy-3-iodo-5-methoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a part of a broader class of chemical entities known for their complex structures and potential biological activities. The detailed analyses provided encompass synthesis, molecular structure, chemical reactions, and properties, focusing on physical and chemical aspects.
Synthesis Analysis
The synthesis of related tricyclic and bicyclic compounds involves multiple steps including Corey–Chaykovsky epoxidation and Friedel–Crafts intramolecular cyclization. For example, the synthesis of hydroxy-4-methoxytricyclo compounds from bromo-methoxybenzenes demonstrates the complexity and intricacy of creating such structures (Shishov et al., 2014).
Molecular Structure Analysis
The molecular structures of these compounds have been elucidated through various methods including X-ray diffraction. This technique has been pivotal in determining the crystal structure of benzyl-protected derivatives of target compounds, providing insight into their 3D conformation and molecular interactions (Shishov et al., 2014).
Chemical Reactions and Properties
The reactivity of these compounds under different conditions reveals their potential for further chemical modifications and applications. For instance, the Mannich-type one-pot synthesis of tetraazatricyclo derivatives shows their capability to undergo transformation into various derivatives, highlighting their versatile chemical reactivity (Dotsenko et al., 2007).
Mechanism of Action
Future Directions
properties
IUPAC Name |
11-[(4-hydroxy-3-iodo-5-methoxyphenyl)methyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21IN2O3/c1-25-17-7-12(6-15(20)19(17)24)8-21-9-13-5-14(11-21)16-3-2-4-18(23)22(16)10-13/h2-4,6-7,13-14,24H,5,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKLMZBJETRFZDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)CN2CC3CC(C2)C4=CC=CC(=O)N4C3)I)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21IN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
11-(4-Hydroxy-3-iodo-5-methoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.